1-(4-Fluorophenyl)-2-[[5-[2-[5-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone

• IUPAC Name: 1-(4-fluorophenyl)-2-[[5-[2-[5-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C34H26F2N6O2S2/c35-25-15-11-23(12-16-25)29(43)21-45-33-39-37-31(41(33)27-7-3-1-4-8-27)19-20-32-38-40-34(42(32)28-9-5-2-6-10-28)46-22-30(44)24-13-17-26(36)18-14-24/h1-18H,19-22H2
• InChI Key: DCBBQIIMIMLIMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)C3=CC=C(C=C3)F)CCC4=NN=C(N4C5=CC=CC=C5)SCC(=O)C6=CC=C(C=C6)F
• Molecular Formula: C34H26F2N6O2S2
• Molecular Weight: 652.7 g/mol
• CAS No.: 500267-73-2

Description

1-(4-Fluorophenyl)-2-[[5-[2-[5-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]ethanone is a useful research compound. Its molecular formula is C34H26F2N6O2S2 and its molecular weight is 652.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Recent studies have explored the synthesis and characterization of novel sulfanyl derivatives similar to the mentioned compound. For instance, Sarac et al. (2020) synthesized a series of novel sulfanyl derivatives characterized by elemental analyses, FT-IR, and 1H, 13C NMR techniques. These compounds were investigated for their antioxidant and antibacterial properties, showing significantly high antioxidant activity. This research demonstrates the compound's potential in contributing to the development of new antioxidant agents (Sarac, Orek, & Koparır, 2020).

Spectroscopic Properties and Quantum Chemical Calculations

The spectroscopic properties and quantum chemical calculations of compounds containing 1,2,4-triazole derivatives have also been extensively studied. Sarac (2020) detailed the synthesis and characterization of a compound through spectral techniques and quantum chemical calculations. These studies included the analysis of molecular geometry, vibrational frequencies, and electronic absorption spectra, which are crucial for understanding the compound's behavior in various solvents and its potential applications in material science (Sarac, 2020).

Biological Activities

The biological activities of compounds featuring the 1,2,4-triazole moiety have been the subject of research, focusing on their antimicrobial and anti-inflammatory properties. For example, Karande and Rathi (2017) synthesized derivatives for evaluating their anti-inflammatory activity. These studies revealed certain derivatives with remarkable activity, suggesting the potential for developing new anti-inflammatory drugs without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs) (Karande & Rathi, 2017).